Cas no 1263000-44-7 ((R)-6-chloro-2-methyl-1234-tetrahydroquinoline)

• Product Name: (R)-6-chloro-2-methyl-1234-tetrahydroquinoline
• CAS No: 1263000-44-7
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 2193822
• PubChem ID: 73554968
• Update Time: 2025-04-21

(R)-6-chloro-2-methyl-1234-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (R)-6-chloro-2-methyl-1234-tetrahydroquinoline
• (2R)-6-Chloro-2-methyl-1,2,3,4-tetrahydroquinoline
• (R)-6-Chloro-2-methyl-1,2,3,4-tetrahydroquinoline
• 1263000-44-7

• Inchi： 1S/C10H12ClN/c1-7-2-3-8-6-9(11)4-5-10(8)12-7/h4-7,12H,2-3H2,1H3/t7-/m1/s1
• InChI Key： WUZJKNLZGXOHQC-SSDOTTSWSA-N
• SMILES： ClC1C=CC2=C(C=1)CC[C@@H](C)N2

Computed Properties

• Exact Mass: 181.0658271Da
• Monoisotopic Mass: 181.0658271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 292.5±29.0 ºC (760 Torr),
• Flash Point: 130.7±24.3 ºC,
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),